Cas no 6126-10-9 (1-Tosylpyrozole)

1-Tosylpyrazole is a versatile heterocyclic compound characterized by the presence of a tosyl (p-toluenesulfonyl) group attached to a pyrazole ring. This structural motif imparts significant reactivity, making it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The tosyl group enhances stability and facilitates further functionalization, while the pyrazole core contributes to its utility in coordination chemistry and as a ligand in catalytic systems. Its well-defined reactivity profile and compatibility with diverse reaction conditions make 1-Tosylpyrazole a preferred choice for researchers seeking reliable building blocks in complex molecular architectures.
1-Tosylpyrozole structure
1-Tosylpyrozole structure
Product Name:1-Tosylpyrozole
CAS No:6126-10-9
MF:C10H10N2O2S
MW:222.263600826263
MDL:MFCD02942340
CID:514269
PubChem ID:320750
Update Time:2025-10-14

1-Tosylpyrozole Chemical and Physical Properties

Names and Identifiers

    • 1-Tosyl-1H-pyrazole
    • 1-Tosylpyrozole
    • 1H-Pyrazole,1-[(4-methylphenyl)sulfonyl]-
    • 1-(4-methylphenyl)sulfonylpyrazole
    • 1-[(4-methylphenyl)sulfonyl]-1H-pyrazole
    • 1-(4-Toluenesulfonyl)pyrazole
    • 1-(4-Toluenesulfonyl)-1H-pyrazole
    • 1-(4-methylbenzenesulfonyl)-1H-pyrazole
    • 1H-Pyrazole, 1-[(4-methylphenyl)sulfonyl]-
    • 1-TOSYLPYRAZOLE
    • 1-Tosylpyrazol
    • NSC269428
    • PAHH02
    • Cambridge id 7266457
    • XDFZXGSBGXAPLS-UHFFFAOYSA-N
    • [(4-methylphenyl)sulfonyl]pyrazole
    • STK432193
    • 5158AJ
    • AKOS003296459
    • Z970066372
    • NSC-269428
    • AC-13671
    • AE-420/30070010
    • DB-072921
    • MFCD02942340
    • 1-(4-METHYLBENZENESULFONYL)PYRAZOLE
    • SCHEMBL3316587
    • DTXSID00313364
    • CS-0313952
    • 6126-10-9
    • SY008593
    • AS-31325
    • AB90974
    • MDL: MFCD02942340
    • Inchi: 1S/C10H10N2O2S/c1-9-3-5-10(6-4-9)15(13,14)12-8-2-7-11-12/h2-8H,1H3
    • InChI Key: XDFZXGSBGXAPLS-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N1C=CC=N1)(=O)=O

Computed Properties

  • Exact Mass: 222.04600
  • Monoisotopic Mass: 222.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.3
  • XLogP3: 1.8

Experimental Properties

  • Color/Form: No data available
  • Density: 1.3±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 391.1±35.0 °C at 760 mmHg
  • Flash Point: 190.3℃
  • Refractive Index: 1.618
  • PSA: 60.34000
  • LogP: 2.50930
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-Tosylpyrozole Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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1-Tosylpyrozole Production Method

1-Tosylpyrozole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:6126-10-9)1-Tosylpyrozole
Order Number:A918497
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 13:06
Price ($):178.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:6126-10-9)1-Tosylpyrozole
A918497
Purity:99%
Quantity:25g
Price ($):178.0
Email